2-Amino-6-methyl-3-(2-(methylthio)ethyl)benzo[d]thiazol-3-ium chloride

• IUPAC Name: 6-methyl-3-(2-methylsulfanylethyl)-1,3-benzothiazol-3-ium-2-amine;chloride
• InChI: InChI=1S/C11H14N2S2.ClH/c1-8-3-4-9-10(7-8)15-11(12)13(9)5-6-14-2;/h3-4,7,12H,5-6H2,1-2H3;1H
• InChI Key: HLWUESYNVFDGLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)[N+](=C(S2)N)CCSC.[Cl-]
• Molecular Formula: C11H15ClN2S2
• Molecular Weight: 274.8 g/mol

Description

2-Aminothiazoles are a significant class of organic medicinal compounds utilized as starting material for the synthesis of diverse range of heterocyclic analogues. They have promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents.

Synthesis Analysis

Synthesis of similar compounds like benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc.

Chemical Reactions Analysis

The chemical reactions involving 2-aminothiazoles are diverse, given their use as a starting material for the synthesis of a wide range of heterocyclic analogues.

Mechanism of Action

The mechanism of action of 2-aminothiazole derivatives can vary widely depending on the specific compound and its biological target. For example, some 2-aminothiazole analogs have exhibited potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines.

Future Directions

Given the broad pharmacological spectrum of 2-aminothiazole derivatives, they continue to be a promising scaffold in medicinal chemistry and drug discovery research. Future research will likely continue to explore the synthesis of new 2-aminothiazole derivatives and their potential therapeutic applications.